Cas no 98019-60-4 ((1,2-oxazol-5-yl)methanol)

• Product Name: (1,2-oxazol-5-yl)methanol
• CAS No: 98019-60-4
• MF: C₄H₅NO₂
• MW: 99.0880010128021
• MDL: MFCD06738883
• CID: 823314
• PubChem ID: 12905098
• Update Time: 2024-12-09

(1,2-oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• Isoxazol-5-ylmethanol
• 1,2-Oxazol-5-ylmethanol
• 5-Isoxazolemethanol
• Isoxazol-5-yl-methanol
• 5-(HYDROXYMETHYL)ISOXAZOLE
• isoxazole-5-yl-methanol
• Isoxazole-5-methanol
• 5-hydroxymethylisoxazole
• (1,2-Oxazol-5-yl)methanol
• 5-hydroxymethyisoxazole
• 5-isoxazolemethanol, AldrichCPR
• QOOSRUMHBCVQFK-UHFFFAOYSA-N
• BCP11418
• 6850AC
• AB28102
• SY179337
• AB0097660
• BB 0260438
• (Isoxazol-5-yl)methanol
• DB-003533
• DTXSID30512621
• CS-D0212
• AKOS003673259
• AS-57487
• 5-(Hydroxymethyl)isoxazol
• MFCD06738883
• EN300-41868
• 98019-60-4
• (1,2-oxazol-5-yl)methanol

• MDL： MFCD06738883
• Inchi： 1S/C4H5NO2/c6-3-4-1-2-5-7-4/h1-2,6H,3H2
• InChI Key： QOOSRUMHBCVQFK-UHFFFAOYSA-N
• SMILES： OCC1=CC=NO1

Computed Properties

• Exact Mass: 99.03200
• Monoisotopic Mass: 99.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: -0.5

Experimental Properties

• Density: 1.250
• PSA: 46.26000
• LogP: 0.16690